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Compound of Interest

Compound Name: Mercury iodide

Cat. No.: B1216704

Introduction

Mercuric lodide (Hgl2) is a semiconductor material of significant interest for the fabrication of
radiation detectors.[1] Its attractive properties include a high atomic number (Hg=80, I1=53) and
a wide bandgap (~2.13 eV), which allow for high quantum efficiency for X-rays and gamma-
rays and enable room temperature operation with low leakage current.[1][2][3] However, the
performance of Hglz detectors can be limited by factors such as charge trapping and material
non-uniformity.[3] Therefore, a thorough characterization of each detector is essential to
evaluate its performance and suitability for specific applications, ranging from medical imaging
to nuclear safety.[1][4]

These application notes provide detailed protocols for the fundamental characterization of Hgl2
detectors, including Current-Voltage (I-V) measurements, spectroscopic performance
evaluation, charge collection efficiency, and timing resolution.

Current-Voltage (I-V) Characterization

Objective: To determine the leakage (dark) current of the Hglz detector as a function of the
applied bias voltage. This measurement is crucial for assessing the bulk resistivity of the crystal
and the quality of the electrical contacts. High leakage current can degrade the detector's
energy resolution by contributing to electronic noise.[5]

Materials and Equipment:
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Hglz detector housed in a light-tight, electrically shielded fixture.[6]

High-voltage power supply with low ripple.

Picoammeter or electrometer for sensitive current measurement.

Temperature and humidity controlled environment.

Computer for automated control and data acquisition.

Experimental Protocol:

o Detector Preparation: Place the Hglz detector inside the shielded test fixture. Ensure stable
ambient temperature, as leakage current is temperature-dependent. Allow the detector to
remain unbiased in the dark for a period to reach equilibrium.[6]

 Circuit Connection: Connect the high-voltage supply to one electrode of the detector and the
picoammeter to the other electrode. The picoammeter should be connected between the
detector and ground.

o Data Acquisition:

[¢]

Start with zero bias voltage and record the current.
o Increase the bias voltage in discrete steps (e.g., 10-50 V increments).

o At each voltage step, allow the current to stabilize before recording the measurement. This
is important as polarization effects can cause the current to drift over time.

o Continue this process up to the maximum recommended operating voltage for the
detector.

o Repeat the measurement by ramping the voltage down to check for hysteresis.

o Data Analysis: Plot the measured current (I) against the applied bias voltage (V). For an ideal
detector, the leakage current should be low and increase linearly with voltage in the
operational range. Calculate the bulk resistivity (p) using the formula p = (V *A) / (I * L),
where A is the electrode area and L is the detector thickness.
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Workflow for I-V Characterization
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Caption: A flowchart of the |-V characterization protocol.

Typical Data

© 2025 BenchChem. All rights reserved. 3/11

Tech Support


https://www.benchchem.com/product/b1216704?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Parameter Typical Value Reference
Bulk Resistivity > 108 Q-.cm [1]
<100 pA/mm? at operating
Leakage Current b [7]
ias

Spectroscopic Performance (Energy Resolution)

Objective: To evaluate the detector's ability to distinguish between gamma-rays of different
energies. The primary metric is the energy resolution, typically expressed as the Full Width at
Half Maximum (FWHM) of a photopeak in the energy spectrum.[8]

Materials and Equipment:

Hglz detector in a shielded fixture.

» High-voltage power supply.

o Charge-sensitive preamplifier.

» Shaping amplifier (spectroscopy amplifier).

¢ Multichannel Analyzer (MCA) connected to a computer.

o Calibrated gamma-ray sources (e.g., 2**Am (59.5 keV), >’Co (122 keV), 137Cs (662 keV)).[8]

Experimental Protocol:

o System Setup: Connect the detector output to the charge-sensitive preamplifier. The
preamplifier output is then fed into the shaping amplifier. The output of the shaping amplifier
Is connected to the MCA.

o Bias Application: Apply the optimal operating bias voltage to the detector, as determined from
I-V characterization or manufacturer specifications.

e Source Placement: Place a gamma-ray source (e.g., 13’Cs) at a fixed distance from the
detector.
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e Spectrum Acquisition:

o Set the shaping time on the amplifier (typical values for Hgl> are a few microseconds).[6]

o Begin acquisition with the MCA. Collect counts for a sufficient duration to obtain a well-
defined photopeak with good statistics.

o Save the resulting spectrum.
e Calibration and Measurement:

o Repeat the acquisition for at least two sources with different, known gamma-ray energies
to perform an energy calibration of the MCA channels.

o Acquire the spectrum for the source of interest.

e Data Analysis:

[¢]

From the calibrated spectrum, identify the photopeak corresponding to the full energy of
the gamma-ray.

o Fit the photopeak with a Gaussian function to determine its centroid (peak energy) and
FWHM.

o Calculate the energy resolution as: % Resolution = (FWHM / Peak Energy) * 100%.

o Other relevant parameters like the peak-to-Compton and peak-to-valley ratios can also be
determined from the spectrum.[8]

Workflow for Spectroscopic Performance
Evaluation  dot
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Caption: A flowchart of the Charge Collection Efficiency (CCE) measurement.

© 2025 BenchChem. All rights reserved.

6/11 Tech Support


https://www.benchchem.com/product/b1216704?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Mobility-Lifetime Product

Carrier Reference
(uT) (cm?IV)

Electrons 5x 1073 [9]

Holes 2x1075-3x107° [10][9]

Timing Resolution

Objective: To measure the detector's ability to precisely determine the arrival time of a radiation
event. Good timing resolution is critical for applications involving coincidence detection, such
as Positron Emission Tomography (PET). [11] Materials and Equipment:

o Two detectors to be tested (or one test detector and one fast reference detector, e.g., a BaFz
scintillator). [12]* Coincidence setup with two identical electronic chains.

o Fast preamplifiers and amplifiers.

e Constant Fraction Discriminators (CFDs).
o Time-to-Amplitude Converter (TAC).

e Multichannel Analyzer (MCA).

e A positron-emitting source (e.g., 22Na) that produces two back-to-back 511 keV gamma-rays.

Experimental Protocol:

» Coincidence Setup:
o Position the two detectors 180 degrees apart with the 22Na source placed in the center.

o The output of each detector goes through its own chain: fast preamplifier -> CFD -> TAC
(start and stop inputs).

o Energy Gating: The output from each shaping amplifier should be sent to a Single Channel
Analyzer (SCA) to select only the 511 keV photopeak events. The SCA outputs are used to
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gate the TAC, ensuring that only true coincidence events are timed.

o Data Acquisition:

o The TAC generates an output pulse with an amplitude proportional to the time difference
between the start and stop signals.

o Acquire the spectrum of these pulses using an MCA. This spectrum represents the
distribution of time differences between the detection events in the two detectors.

o Data Analysis:
o The resulting time spectrum should approximate a Gaussian distribution.
o Calibrate the time axis of the MCA using calibrated delay lines.

o Measure the FWHM of the time peak. This FWHM value is the Coincidence Timing
Resolution (CTR). [13]

Workflow for Timing Resolution Measurement

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2023.1050234/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow for Timing Resolution

Setup

Position Two Detectors
Opposite a 22Na Source

'

Connect Each Detector to a
Fast Amp -> CFD Chain

'

Feed CFD Outputs to
TAC (Start/Stop)

'

Feed TAC Output to MCA

Acquisition
A

Set Energy Windows
for 511 keV Events

Acquire Time Spectrum

Calibrate Time Axis

Fit Time Peak (Gaussian)

Measure FWHM to get
Coincidence Timing Resolution

Click to download full resolution via product page

Caption: A flowchart for measuring Coincidence Timing Resolution (CTR).

Factors Influencing Timing Resolution

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1216704?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Factor Impact on Timing Resolution

Signal Rise Time Faster rise time improves resolution.

) ) o Less variation (more uniform field) improves
Charge Collection Time Variation )
resolution.

Electronic Noise Lower noise improves resolution. [14]

) Lower capacitance generally leads to faster
Detector Capacitance ]
signals.

Scintillation Decay Time (for scintillators) Shorter decay time improves resolution. [12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1216704#experimental-setup-for-hgi2-detector-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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